![molecular formula C18H15F3N2O2 B2711621 N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide CAS No. 1014700-12-9](/img/structure/B2711621.png)
N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide” is a chemical compound with the linear formula C17H16N2O . It is related to other compounds such as “N-[2-(1H-Indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide” and “2-HYDROXY-N-[2-(1H-INDOL-3-YL)ETHYL]BENZAMIDE” which have been studied for their various biological activities .
Synthesis Analysis
While specific synthesis methods for “N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide” are not available, related compounds have been synthesized using N, N’-dicyclohexylcarbodiimide (DCC) mediated coupling between amines and carboxylic acids . DCC is a dehydrating agent commonly used for the preparation of esters, amides, and anhydrides .Molecular Structure Analysis
The molecular structure of “N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide” is determined by its linear formula C17H16N2O . It is related to other compounds such as “N-[2-(1H-Indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide” and “2-HYDROXY-N-[2-(1H-INDOL-3-YL)ETHYL]BENZAMIDE” which have similar structures .Scientific Research Applications
- Research : Studies have explored ITFB’s potential as an anti-inflammatory agent. Its mechanism of action involves inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2), which play a role in prostaglandin synthesis. Researchers have investigated whether ITFB could be effective in treating inflammatory conditions such as rheumatoid arthritis and fever .
- Hypothesis : Ongoing trials suggest that naproxen’s anti-inflammatory action could complement its potential broad-spectrum antiviral activity. Researchers are exploring whether it could mitigate severe respiratory symptoms associated with COVID-19 .
- Role in the Body : Tryptamine derivatives, including serotonin, play essential roles in regulating processes within the central nervous system, such as sleep, cognition, memory, and behavior .
- In Vivo Effects : In animal models, ITFB demonstrated promising effects in adjuvant-induced arthritic rats. It reduced paw volume, inflammation, and pannus formation (in knee joints) while modulating pro-inflammatory gene expression .
- Synthesis : ITFB was synthesized by coupling ibuprofen with tryptamine via an amide bond. The resulting compound combines properties of both components .
Anti-Inflammatory and Analgesic Effects
Antiviral Activity and COVID-19
Biogenic Amines and Neuromodulation
Arthritis Treatment
Organic Light-Emitting Diodes (OLEDs)
Hybrid Molecules for Drug Development
properties
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N2O2/c19-18(20,21)25-14-7-5-12(6-8-14)17(24)22-10-9-13-11-23-16-4-2-1-3-15(13)16/h1-8,11,23H,9-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYBQHQMSAIQAFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1H-indol-3-yl)ethyl]-4-(trifluoromethoxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.